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Compound of Interest

Compound Name: Octylsilane

Cat. No.: B1236092

An In-depth Technical Guide to the Core Physical and Chemical Properties of Octylsilane

For researchers, scientists, and drug development professionals, a thorough understanding of
the materials used in experimental and developmental work is paramount. Octylsilane and its
derivatives are organosilicon compounds that have garnered significant attention for their ability
to modify surfaces, creating hydrophobic, stable, and well-defined interfaces. Their utility spans
from creating self-assembled monolayers (SAMs) in materials science to functionalizing
surfaces in diagnostic and separation technologies.

This guide provides a detailed overview of the core physical and chemical properties of n-
octylsilane and its common functionalized derivatives, octyltriethoxysilane and
octyltrichlorosilane. It includes key quantitative data, outlines fundamental reaction
mechanisms and experimental workflows, and presents safety and handling information.

Physical Properties

The physical characteristics of octylsilanes are fundamental to their application, dictating their
handling, solvent compatibility, and conditions for surface deposition. The following tables
summarize the key physical properties for n-octylsilane and its widely used triethoxy and
trichloro derivatives.

Table 1: Physical Properties of n-Octylsilane
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Property

Value

CAS Number

871-92-1[1][2]

Molecular Formula

CeHz20Si[1][3][4][5]

Molecular Weight 144.33 g/mol [2][3][4]
Appearance Liquid[6][7]

Boiling Point 162-163 °C[3][5][8]
Melting Point <0 °C[1][2][5]
Density 0.746 g/mL[3][5][8]

Refractive Index (@ 20°C)

1.425[3][5][8]

Flash Point

36 °C[3][5][8]

Vapor Pressure

3.48 mmHg at 25°C[1][5]

Table 2: Physical Properties of n-Octyltriethoxysilane
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Property

Value

CAS Number

2943-75-1[9][10]

Molecular Formula

C14H3203Si[10][11]

Molecular Weight 276.49 g/mol [11][12]

Appearance Colorless liquid[11][12]

Boiling Point 245 °C[11]; 98-99 °C at 2 mmHg[13]
Melting Point <-40 °C[11][14]

Density 0.880 g/mL[11][12]

Refractive Index (@ 20°C)

1.417[11][14]

Flash Point

109-110 °C[11][14]

Solubility

Soluble in common non-polar organic solvents;

hydrolyzes in the presence of water.[13]

Table 3: Physical Properties of Trichloro(octyl)silane

Property

Value

CAS Number

5283-66-9[15][16]

Molecular Formula

CsH17CIsSi[15][17]

Molecular Weight 247.67 g/mol [15][18]

Appearance Liquid[15]

Boiling Point 233 °C at 731 mmHg[15]; 232 °C[16]

Density 1.07 g/mL at 25 °C[15][16]

Refractive Index (@ 20°C) 1.447[15]

Flash Point 96 °C[18]

Solubility Soluble in non-polar solvents like hexane and

toluene; reacts with water.[17]
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Chemical Properties and Reactivity

The chemical behavior of octylsilanes is dominated by the reactivity of the silicon headgroup.
For functionalized octylsilanes, such as octyltriethoxysilane and octyltrichlorosilane, the
primary reactions are hydrolysis and condensation, which are critical for surface modification
and the formation of polysiloxane networks.

Hydrolysis and Condensation

The most important chemical transformation for alkoxy- and chlorosilanes is hydrolysis, where
the hydrolyzable groups (e.g., -OC:zHs or -Cl) react with water to form reactive silanol (-Si-OH)
groups.[19] This is followed by a condensation reaction, where the silanol groups react with
each other or with hydroxyl groups on a substrate to form stable siloxane (Si-O-Si) bonds.[19]
[20]

The overall process can be summarized in three steps:

o Hydrolysis: The alkoxy or chloro groups on the silicon atom are replaced by hydroxyl groups
in the presence of water.[21]

o Condensation: The resulting silanols can condense with other silanols to form oligomers and
polymeric networks.[21]

e Bonding: The silanol groups (or oligomers) form hydrogen bonds with a substrate's hydroxyl
groups, and upon curing (e.g., heating), covalent Si-O-Substrate bonds are formed with the
loss of water.[21]

The rate of hydrolysis is highly dependent on pH, water concentration, temperature, and the
presence of catalysts.[19] The reaction is slowest at a neutral pH and is catalyzed by both
acids and bases.[19]
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Caption: Hydrolysis and condensation pathway of octyltriethoxysilane.

Surface Chemistry and Self-Assembled Monolayers
(SAMs)

Octylsilanes are widely used to form self-assembled monolayers on surfaces containing
hydroxyl groups, such as silicon wafers, glass, titanium, and gold.[3] The process involves the
hydrolysis and condensation reactions described above, leading to a covalent attachment of
the octylsilane molecules to the surface. The hydrophobic octyl chains then orient away from
the surface, creating a dense, non-polar, and water-repellent coating.[13] These SAMs are
valuable for reducing surface energy, providing lubrication, and acting as barrier layers.

Experimental Protocols and Methodologies

While specific protocols vary based on the substrate and desired outcome, the general
methodologies for surface modification and controlling hydrolysis follow a common framework.
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General Protocol for SAM Formation on a Silicon
Substrate

This protocol outlines a typical procedure for creating an octylsilane SAM on a silicon wafer, a
common task in materials science and microfabrication.

¢ Substrate Preparation:

o The silicon substrate is first cleaned to remove organic contaminants. This can be
achieved using a piranha solution (a mixture of sulfuric acid and hydrogen peroxide) or an
oxygen plasma treatment. This step is critical as it also generates a fresh layer of hydroxyl
(-OH) groups on the surface, which are necessary for silane attachment.

o The substrate is then thoroughly rinsed with deionized water and dried, often with a
stream of nitrogen gas.

 Silanization (Deposition):

o A dilute solution of the octylsilane derivative (e.g., 1-5% by volume of octyltrichlorosilane
or octyltriethoxysilane) is prepared in an anhydrous organic solvent, such as toluene or
hexane.[17] Anhydrous conditions are crucial to prevent premature polymerization of the
silane in the solution.

o The cleaned and dried substrate is immersed in the silane solution. The reaction is
typically carried out at room temperature for several hours or at an elevated temperature
(e.g., 50-120°C) for a shorter duration to accelerate the process.[21]

e Rinsing and Curing:

o After immersion, the substrate is removed from the solution and rinsed with the same
anhydrous solvent to remove any physisorbed (non-covalently bonded) silane molecules.

o The substrate is then cured, typically by baking in an oven at around 120°C for 30-90
minutes.[21] This step drives off water and promotes the formation of stable, covalent Si-
O-Si bonds between the silane molecules and with the substrate surface.
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Caption: Experimental workflow for octylsilane SAM formation.
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Safety and Handling

Octylsilane and its derivatives require careful handling due to their reactivity and potential
hazards.

o Flammability: n-Octylsilane is a flammable liquid and vapor.[2][4] Keep away from heat,
sparks, and open flames.[5]

¢ Reactivity: Chloro- and alkoxysilanes react with water, sometimes vigorously, and are
sensitive to moisture.[5][17] They should be stored in tightly sealed containers in a dry, well-
ventilated place.

» Health Hazards: These compounds can cause skin and serious eye irritation.[2][4] They may
also cause respiratory irritation.[2][4]

e Personal Protective Equipment (PPE): Always handle these chemicals in a well-ventilated
area or a fume hood. Wear appropriate personal protective equipment, including safety
goggles, chemical-resistant gloves, and protective clothing.[5][22]

This guide provides a foundational understanding of octylsilane and its derivatives, essential
for their effective and safe use in research and development. By leveraging their unique
chemical and physical properties, scientists can continue to innovate in areas ranging from
advanced materials to sophisticated biomedical devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Octylsilane | lookchem [lookchem.com]

2. N-OCTYLSILANE price,buy N-OCTYLSILANE - chemicalbook [m.chemicalbook.com]

3. n-OCTYLSILANE | [gelest.com]

4. Octylsilane | C8H20Si | CID 70101 - PubChem [pubchem.ncbi.nlm.nih.gov]

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b1236092?utm_src=pdf-body
https://www.benchchem.com/product/b1236092?utm_src=pdf-body
https://m.chemicalbook.com/Price/N-OCTYLSILANE.htm
https://pubchem.ncbi.nlm.nih.gov/compound/70101
https://www.chembk.com/en/chem/Octylsilane
https://www.chembk.com/en/chem/Octylsilane
https://www.solubilityofthings.com/trichlorooctylsilane
https://m.chemicalbook.com/Price/N-OCTYLSILANE.htm
https://pubchem.ncbi.nlm.nih.gov/compound/70101
https://m.chemicalbook.com/Price/N-OCTYLSILANE.htm
https://pubchem.ncbi.nlm.nih.gov/compound/70101
https://www.chembk.com/en/chem/Octylsilane
https://www.echemi.com/sds/n-octylsilane-pid_Rock25299.html
https://www.benchchem.com/product/b1236092?utm_src=pdf-body
https://www.benchchem.com/product/b1236092?utm_src=pdf-custom-synthesis
https://www.lookchem.com/ProductWholeProperty_LCPL164094.htm
https://m.chemicalbook.com/Price/N-OCTYLSILANE.htm
https://www.gelest.com/product/SIO6712.5/
https://pubchem.ncbi.nlm.nih.gov/compound/70101
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e 5. Octylsilane [chembk.com]

e 6. fluorochem.co.uk [fluorochem.co.uk]

e 7. CAS 871-92-1: Octylsilane | CymitQuimica [cymitquimica.com]
e 8. N-OCTYLSILANE CAS#: 871-92-1 [m.chemicalbook.com]

e 9. fishersci.com [fishersci.com]

e 10. n-Octyltriethoxysilane [webbook.nist.gov]

e 11. Supplier of N-OCTYLTRIETHOXYSILANE | Bulk Manufacturer & Distributor
[silsource.com]

e 12. americanelements.com [americanelements.com]

e 13. China Manufacturer Octyl Silane Coupling Agent Crosile® 137 Octyltriethoxysilane |
ECOPOWER [ecopowerchem.com]

e 14. n-Octyltriethoxysilane, 95% | Fisher Scientific [fishersci.ca]

e 15. M)z OO o FIV)SZ > 97% | Sigma-Aldrich [sigmaaldrich.com]

e 16. Octyltrichlorosilane | C8BH17CI3Si | CID 21354 - PubChem [pubchem.ncbi.nim.nih.gov]
e 17. solubilityofthings.com [solubilityofthings.com]

o 18. Octyltrichlorosilane, 97% 100 g | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

e 19. benchchem.com [benchchem.com]

e 20. brinkerlab.unm.edu [brinkerlab.unm.edu]
e 21. gelest.com [gelest.com]

e 22. echemi.com [echemi.com]

« To cite this document: BenchChem. [Physical and chemical properties of octylsilane.].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236092#physical-and-chemical-properties-of-
octylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.chembk.com/en/chem/Octylsilane
https://fluorochem.co.uk/product/S12725/
https://cymitquimica.com/cas/871-92-1/
https://m.chemicalbook.com/ProductChemicalPropertiesCB3409772_EN.htm
https://www.fishersci.com/store/msds?partNumber=AC338080250&productDescription=N-OCTYLTRIETHOXYSILANE%2C+25MLN&vendorId=VN00032119&countryCode=US&language=en
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2943751&Mask=4
https://www.silsource.com/chemical-supplier-2943-75-1/n-octyltriethoxysilane-distributor-99.aspx
https://www.silsource.com/chemical-supplier-2943-75-1/n-octyltriethoxysilane-distributor-99.aspx
https://www.americanelements.com/triethoxy-octyl-silane-2943-75-1
https://www.ecopowerchem.com/octyl-silane-coupling-agent-crosile-137-octyltriethoxysilane_p188.html
https://www.ecopowerchem.com/octyl-silane-coupling-agent-crosile-137-octyltriethoxysilane_p188.html
https://www.fishersci.ca/shop/products/n-octyltriethoxysilane-95-thermo-scientific/p-7058293
https://www.sigmaaldrich.com/JP/ja/product/aldrich/235725
https://pubchem.ncbi.nlm.nih.gov/compound/Octyltrichlorosilane
https://www.solubilityofthings.com/trichlorooctylsilane
https://www.fishersci.com/shop/products/octyltrichlorosilane-97-thermo-scientific/AC216501000
https://www.fishersci.com/shop/products/octyltrichlorosilane-97-thermo-scientific/AC216501000
https://www.benchchem.com/pdf/Technical_Support_Center_Controlling_the_Hydrolysis_Rate_of_Octyltriethoxysilane.pdf
https://brinkerlab.unm.edu/assets/publications/1985-1989-publications/brinkerhydrolysis1988.pdf
https://www.gelest.com/wp-content/uploads/question-12.pdf
https://www.echemi.com/sds/n-octylsilane-pid_Rock25299.html
https://www.benchchem.com/product/b1236092#physical-and-chemical-properties-of-octylsilane
https://www.benchchem.com/product/b1236092#physical-and-chemical-properties-of-octylsilane
https://www.benchchem.com/product/b1236092#physical-and-chemical-properties-of-octylsilane
https://www.benchchem.com/product/b1236092#physical-and-chemical-properties-of-octylsilane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236092?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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